Cas no 2445786-54-7 (5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid)

5-Oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid is a benzodiazepine-derived carboxylic acid with a rigid heterocyclic framework, offering potential utility as a synthetic intermediate in medicinal chemistry. Its structure incorporates a fused diazepine ring system, which may serve as a scaffold for further functionalization, particularly in the development of pharmacologically active compounds. The presence of the carboxylic acid group enhances its versatility, enabling conjugation or derivatization for targeted applications. This compound exhibits high purity and stability under standard conditions, making it suitable for research in drug discovery and organic synthesis. Its well-defined molecular architecture supports precise modifications, facilitating studies in structure-activity relationships and ligand design.
5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid structure
2445786-54-7 structure
Product Name:5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid
CAS No:2445786-54-7
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD32692647
CID:5680209
PubChem ID:154853462
Update Time:2025-10-30

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z4444525932
    • 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid
    • 2445786-54-7
    • 5-Oxo-1,2,3,4-tetrahydro-1,4-benzodiazepine-9-carboxylic acid
    • EN300-26677942
    • MDL: MFCD32692647
    • Inchi: 1S/C10H10N2O3/c13-9-6-2-1-3-7(10(14)15)8(6)11-4-5-12-9/h1-3,11H,4-5H2,(H,12,13)(H,14,15)
    • InChI Key: OTABKJOMHQVDBC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C(=O)O)C=2NCCN1

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.4Ų

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid Pricemore >>

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Additional information on 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid

Introduction to 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid (CAS No. 2445786-54-7)

5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid (CAS No. 2445786-54-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely known for their anxiolytic, sedative, and muscle relaxant effects. However, the specific structure of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid introduces novel functionalities that may offer distinct pharmacological benefits.

The molecular formula of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid is C16H16N2O3, and its molecular weight is approximately 280.30 g/mol. The compound features a benzodiazepine core with a carboxylic acid group at the 9-position and an oxo group at the 5-position. These functional groups contribute to its chemical reactivity and biological activity.

In recent years, research on 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid has focused on its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, including GABA receptors and other neurotransmitter systems. This makes it a promising candidate for the treatment of neurological disorders such as anxiety and depression.

The synthesis of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid has been extensively studied in the literature. One common synthetic route involves the cyclization of a suitable precursor followed by oxidation to introduce the oxo group at the 5-position. The carboxylic acid group can be introduced through various methods, including esterification and subsequent hydrolysis. These synthetic strategies have been optimized to achieve high yields and purity levels.

The pharmacological profile of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid has been evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively bind to GABA receptors with high affinity. This binding activity translates into potent anxiolytic effects in animal models of anxiety disorders. Additionally, preliminary studies have suggested that 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid may also have antidepressant properties.

The safety profile of 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid is another critical aspect of its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylic acid (CAS No. 2445786-54-7) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and pharmacological activities make it an attractive candidate for the development of new drugs targeting neurological disorders. Ongoing research continues to explore its therapeutic applications and optimize its properties for clinical use.

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